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Compound of Interest

Compound Name: 4-Chlorobutyryl chloride

Cat. No.: B032796 Get Quote

Technical Guide: Physical Properties of 4-
Chlorobutyryl Chloride
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the key physical properties of 4-
chlorobutyryl chloride, a crucial intermediate in the synthesis of pharmaceuticals and

agrochemicals. This document outlines its boiling point and density, supported by experimental

methodologies for their determination.

Core Physical Properties
4-Chlorobutyryl chloride is a clear, colorless to pale yellow liquid with a pungent odor.[1][2] It

is recognized for its high reactivity, primarily due to the acyl chloride functional group, making it

a potent electrophile.[1] The compound is soluble in organic solvents like diethyl ether and

ethanol but is sensitive to moisture and hydrolyzes in the presence of water.[2][3][4]

Quantitative Data Summary
The following table summarizes the key physical properties of 4-chlorobutyryl chloride for

easy reference and comparison.
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Physical Property Value Conditions

Boiling Point 173-174 °C
at standard atmospheric

pressure (lit.)[3][4][5][6][7][8]

Density 1.26 g/mL at 25 °C (lit.)[3][4][5][6][7][8][9]

Molecular Weight 141.00 g/mol

Melting Point -47 °C

Refractive Index 1.461 at 20 °C (lit.)[3][4][7][8]

Vapor Pressure 3 mmHg at 20 °C[3][7][8]

Experimental Protocols
Precise determination of the physical properties of 4-chlorobutyryl chloride is critical for its

application in chemical synthesis and process development. The following sections detail the

methodologies for determining its boiling point and density.

Boiling Point Determination via Distillation
The boiling point of 4-chlorobutyryl chloride is determined through fractional distillation, a

technique also employed in its purification.

Methodology:

Apparatus Setup: A standard fractional distillation apparatus is assembled, including a round-

bottom flask, a fractionating column, a condenser, a receiving flask, and a calibrated

thermometer. The apparatus must be thoroughly dried to prevent hydrolysis of the acyl

chloride.

Sample Preparation: The crude 4-chlorobutyryl chloride is placed in the round-bottom flask

along with boiling chips to ensure smooth boiling.

Heating: The flask is gently heated. As the liquid boils, the vapor rises through the

fractionating column.
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Temperature Measurement: The thermometer is positioned so that the top of the bulb is level

with the side arm of the distillation head, ensuring an accurate reading of the vapor

temperature as it passes into the condenser.

Data Collection: The temperature is recorded when the liquid is distilling at a steady rate.

The boiling point range is noted from the temperature at which the first drop of distillate is

collected to the temperature at which the last drop is collected. For high-purity 4-
chlorobutyryl chloride, this range is narrow. In some procedures, distillation is performed

under reduced pressure, and the boiling point is reported at that pressure.

Density Determination
The density of liquid chemicals like 4-chlorobutyryl chloride can be accurately measured

using a pycnometer or a digital density meter, following standardized methods such as ASTM

D4052.

Methodology using a Pycnometer:

Pycnometer Preparation: A clean, dry pycnometer of a known volume is weighed accurately.

Sample Filling: The pycnometer is filled with 4-chlorobutyryl chloride, ensuring no air

bubbles are trapped. The temperature of the sample is brought to a constant, specified

temperature (e.g., 25 °C) in a water bath.

Weight Measurement: The filled pycnometer is weighed again.

Calculation: The density is calculated by dividing the mass of the 4-chlorobutyryl chloride
(weight of the filled pycnometer minus the weight of the empty pycnometer) by the known

volume of the pycnometer.

Logical Workflow for Synthesis and Purification
The following diagram illustrates a common workflow for the synthesis of 4-chlorobutyryl
chloride from γ-butyrolactone, followed by its purification to yield the final product with the

specified physical properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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